Cas no 872857-96-0 (Benzonitrile, 3-bromo-2,6-dimethoxy-)

Benzonitrile, 3-bromo-2,6-dimethoxy- structure

872857-96-0 structure

Product Name:Benzonitrile, 3-bromo-2,6-dimethoxy-

CAS No:872857-96-0

MF:C₉H₈BrNO₂

MW:242.069321632385

CID:1872488

PubChem ID:58586367

Update Time:2025-09-18

Benzonitrile, 3-bromo-2,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 3-bromo-2,6-dimethoxy-
- 3-bromo-2,6-dimethoxy-benzonitrile
- SCHEMBL5277144
- MFCD27930985
- 3-bromo-2,6-dimethoxybenzonitrile
- ZDAISIKUFIHBIZ-UHFFFAOYSA-N
- 872857-96-0
- Inchi： 1S/C9H8BrNO2/c1-12-8-4-3-7(10)9(13-2)6(8)5-11/h3-4H,1-2H3
- InChI Key： ZDAISIKUFIHBIZ-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(C#N)=C1OC)OC

Computed Properties

Exact Mass: 240.97384Da
Monoisotopic Mass: 240.97384Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 42.3Å²

Benzonitrile, 3-bromo-2,6-dimethoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR022LSU-250mg	3-Bromo-2,6-dimethoxybenzonitrile	872857-96-0	95%	250mg	$605.00	2025-02-13
Aaron	AR022LSU-500mg	3-Bromo-2,6-dimethoxybenzonitrile	872857-96-0	95%	500mg	$687.00	2025-02-13
abcr	AB608719-250mg	3-Bromo-2,6-dimethoxybenzonitrile; .	872857-96-0		250mg	€469.10	2025-04-15
abcr	AB608719-500mg	3-Bromo-2,6-dimethoxybenzonitrile; .	872857-96-0		500mg	€647.50	2025-04-15
abcr	AB608719-1g	3-Bromo-2,6-dimethoxybenzonitrile; .	872857-96-0		1g	€885.90	2025-04-15

Benzonitrile, 3-bromo-2,6-dimethoxy- Related Literature

1. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
4. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

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